Cas no 2649060-87-5 (1,1-Difluoro-3-isocyanatopropane)

• Product Name: 1,1-Difluoro-3-isocyanatopropane
• CAS No: 2649060-87-5
• MF: C₄H₅F₂NO
• MW: 121.085407972336
• CID: 5804850
• PubChem ID: 84762126
• Update Time: 2025-11-01

1,1-Difluoro-3-isocyanatopropane Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-isocyanatopropane
• 2649060-87-5
• EN300-1937187
• 1,1-Difluoro-3-isocyanatopropane

• Inchi： 1S/C4H5F2NO/c5-4(6)1-2-7-3-8/h4H,1-2H2
• InChI Key： XXTZXRHKXLYZTE-UHFFFAOYSA-N
• SMILES： FC(CCN=C=O)F

Computed Properties

• Exact Mass: 121.03392011g/mol
• Monoisotopic Mass: 121.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.4Ų

Additional information on 1,1-Difluoro-3-isocyanatopropane

Introduction to 1,1-Difluoro-3-isocyanatopropane (CAS No: 2649060-87-5)

1,1-Difluoro-3-isocyanatopropane, with the chemical formula C₃H₂F₂N₂O, is a fluorinated isocyanate compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its unique CAS number 2649060-87-5, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a highly reactive isocyanate group (-NCO), makes it a valuable building block for the development of novel therapeutic agents and specialty chemicals.

The significance of 1,1-Difluoro-3-isocyanatopropane lies in its ability to participate in a wide range of chemical reactions, particularly those involving nucleophilic addition and polymerization processes. The presence of fluorine atoms in its structure not only enhances its reactivity but also contributes to the stability and bioavailability of the resulting compounds. This has made it a subject of extensive study in medicinal chemistry, where it is explored for its potential applications in drug design and development.

In recent years, the pharmaceutical industry has seen a surge in the demand for fluorinated compounds due to their favorable pharmacokinetic properties. 1,1-Difluoro-3-isocyanatopropane has been particularly studied for its role in synthesizing fluorinated heterocycles, which are known to exhibit enhanced metabolic stability and improved binding affinity to biological targets. Researchers have leveraged its reactivity to develop new scaffolds for small-molecule drugs, with promising results in preclinical studies.

One of the most intriguing aspects of 1,1-Difluoro-3-isocyanatopropane is its potential application in the synthesis of fluorinated polymers. These polymers exhibit unique properties such as thermal stability, hydrophobicity, and biodegradability, making them suitable for various industrial applications. Recent advancements in polymer chemistry have demonstrated that incorporating fluorine atoms into polymer backbones can significantly enhance material performance. This has led to the exploration of 1,1-Difluoro-3-isocyanatopropane as a monomer or intermediate in the production of high-performance polymers used in medical devices, coatings, and advanced materials.

The compound's reactivity also extends to its role as a precursor in the synthesis of agrochemicals. Fluorinated compounds are widely used in crop protection due to their efficacy and environmental compatibility. 1,1-Difluoro-3-isocyanatopropane has been investigated for its ability to form novel fluorinated pesticides that exhibit improved selectivity and reduced toxicity towards non-target organisms. This aligns with the growing global demand for sustainable agricultural practices that minimize environmental impact while maintaining high crop yields.

From a synthetic chemistry perspective, 1,1-Difluoro-3-isocyanatopropane offers a unique opportunity for exploring new reaction pathways and methodologies. Its isocyanate functionality allows for the formation of urea and carbamate derivatives, which are crucial intermediates in organic synthesis. Researchers have utilized this compound to develop novel catalytic systems that enhance the efficiency of these transformations. Such innovations not only streamline synthetic routes but also contribute to greener chemistry by reducing waste and energy consumption.

The safety profile of 1,1-Difluoro-3-isocyanatopropane is another critical aspect that has been thoroughly evaluated. While isocyanates are known for their reactivity and potential health hazards upon exposure, proper handling protocols can mitigate these risks. Studies have focused on developing safer storage conditions and reaction conditions that minimize the release of hazardous byproducts. This underscores the importance of rigorous safety assessments when working with such compounds.

In conclusion, 1,1-Difluoro-3-isocyanatopropane (CAS No: 2649060-87-5) represents a fascinating compound with diverse applications across multiple industries. Its role as an intermediate in pharmaceuticals, polymers, and agrochemicals highlights its versatility and importance in modern chemical research. As scientific understanding continues to evolve，this compound will undoubtedly play a pivotal role in shaping future advancements，particularly in drug discovery and material science。